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Introduction to CCT251545

CCT251545 is a potent, orally bioavailable small-molecule inhibitor initially discovered through high-

throughput cell-based screening of Wnt pathway activity [1]. Subsequent target identification studies

revealed that it functions as a highly selective chemical probe for the human Mediator complex-associated

protein kinases CDK8 and CDK19 [2] [3]. This dual activity makes it a valuable tool for investigating the

interplay between transcriptional regulation and Wnt signaling in both physiological and disease contexts.

The compound exhibits a type 1 binding mode confirmed by X-ray crystallography, involving insertion of

the CDK8 C-terminus into the ligand binding site [3]. Unlike type II inhibitors of CDK8/19, CCT251545

displays potent cell-based activity, enabling investigation of CDK8/19 function in cellular models and in

vivo [2].

Mechanism of Action

Primary Targets: CDK8 and CDK19

CCT251545 directly inhibits the kinase activity of CDK8 and CDK19 with high selectivity. Key binding

characteristics include:

Biochemical Potency: Demonstrates Kd values of 36 nM for CDK8 and 102 nM for CDK19 in
displacement assays [3]
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High Selectivity: Exhibits >100-fold selectivity over 291 other kinases [2] [3]

Cellular Target Engagement: Live-cell occupancy assays show Kd-apparent values of ≤10 nM for
both CDK8 and CDK19 without collateral binding to other CDKs at concentrations below 1 μM [4]

Wnt Pathway Modulation

CCT251545 potently inhibits Wnt/β-catenin signaling through its action on CDK8/19, which function as

context-dependent regulators of β-catenin/TCF-mediated transcription [3]. The compound alters Wnt

pathway-regulated gene expression without destabilizing TCF1 or TCF4 proteins [5].

Additional Signaling Effects

Beyond Wnt pathway modulation, CCT251545 affects other CDK8/19-dependent processes:

STAT1 Signaling: Reduces phosphorylation of STAT1 at SER727, serving as a proximal biomarker of

CDK8 kinase activity in vitro and in vivo [2] [3]
Limited Off-target Effects: At 1 μM, shows minimal activity against broad panels of enzymes,

receptors, and ion channels, with only GSK3α (IC50 = 462 nM), GSK3β (IC50 = 690 nM), and
PRKCQ (IC50 = 122 nM) identified as potential off-target kinases [4]

Experimental Protocols

In Vitro Cell-Based Assays

A. Wnt Pathway Reporter Assay in 7dF3 Cells

Purpose: Quantify inhibition of Wnt pathway activity [5]

Materials:

7dF3 cells (or other Wnt-responsive cell lines: HEK293, SW480, LS174T, COLO205)
CCT251545: Prepare serial dilutions in DMSO (stock concentration: 30 mg/mL, 71.1 mM)

Appropriate cell culture medium
96-well cell culture plates

Cell lysis buffer (e.g., Cells-to-cDNA II Cell Lysis Buffer)
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RT-PCR reagents for target gene detection

Procedure:

Seed 7dF3 cells at 20,000 cells/well into 96-well plates
Incubate overnight to allow cell attachment

Treat cells with CCT251545 across concentration range (9.1 μM to 0.068 nM)
Incubate for 2 h or 6 h at 37°C

Wash cells with PBS and store at -80°C
Lyse cells using Cells-to-cDNA II Cell Lysis Buffer

Transfer lysates to PCR plates for gene expression analysis
Quantify Wnt target gene expression using TaqMan assays [5]

B. CDK8/19 Target Engagement Assay

Purpose: Confirm cellular target engagement through biomarker analysis [2] [3]

Materials:

SW620 human colorectal cancer cells or other appropriate cell lines

CCT251545 serial dilutions in DMSO
Lysis buffer with phosphatase inhibitors

Phospho-STAT1 (SER727) antibodies for Western blot

Procedure:

Culture SW620 cells to 70-80% confluence

Treat with CCT251545 across concentration range (recommended: 1 nM to 1 μM)
Incubate for 6-24 hours

Lyse cells and quantify protein concentration
Perform Western blot for p-STAT1 (SER727)

Measure band intensity to determine IC50 values (typically ~9 nM in SW620 cells) [4]

In Vivo Administration

Purpose: Assess efficacy in tumor xenograft models [5] [6]

Formulation Preparation:

Option 1 (Clear Solution):
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5% DMSO, 40% PEG300, 5% Tween 80, 50% ddH2O

Final concentration: 4.2 mg/mL (9.95 mM) [5]
Option 2 (Homogeneous Suspension):

CMC-Na solution
Final concentration: ≥5 mg/mL [5]

Dosing Protocol:

Animal Models: Female NMRI mice or mice bearing COLO205-F1756 clone 4 xenografts
Dosage: 70 mg/kg orally, twice daily (bid)

Treatment Duration: 9 days for tumor efficacy studies [6]
Pharmacodynamic Assessment: Monitor p-STAT1 (SER727) reduction in tumor tissue [2]

Quantitative Data Summary

Table 1: Biochemical and Cellular Potency Profile of CCT251545

Parameter Value Assay System Reference

CDK8 Binding (Kd) 36 nM Displacement assay [3]

CDK19 Binding (Kd) 102 nM Displacement assay [3]

CDK8/CycC Biochemical IC50 7 nM Reporter displacement [4]

CDK19/CycC Biochemical IC50 6 nM Reporter displacement [4]

Wnt Pathway IC50 5 nM 7dF3 cell reporter [5]

Wnt Pathway IC50 0.035 nM COLO205-F1756 clone 4 [6]

Cellular p-STAT1 IC50 9 nM SW620 cells [4]

GSK3α IC50 462 nM Kinase panel [4]

GSK3β IC50 690 nM Kinase panel [4]

Table 2: In Vivo Pharmacokinetic Parameters
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Parameter Mouse Rat Reference

Clearance Moderate Moderate [4]

Oral Bioavailability >50% >50% [4]

Effective Oral Dose 70 mg/kg (bid) Not reported [6]

Tumor Growth Inhibition 37.5% reduction Not reported [6]

Pathway Diagrams and Experimental Workflows

Wnt/β-catenin Signaling Pathway and CCT251545 Mechanism
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Experimental Workflow for Cell-Based Screening
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Critical Experimental Considerations
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Controls and Validation

Negative Controls: Include structurally matched inactive control compound CCT251099 to
distinguish target-specific effects [4]

Genetic Validation: Use CDK8/19 double knockout or CDK8 knockout cells to confirm on-target
activity (CCT251545 shows no effect in knockout models) [4]

Biomarker Confirmation: Monitor p-STAT1 (SER727) reduction as proximal biomarker of CDK8/19
inhibition [2] [3]

Technical Notes

Solubility: CCT251545 has good solubility in DMSO (30 mg/mL, 71.1 mM) but is insoluble in water

[5]
Stability: Store compound at -20°C as powder; DMSO stock solutions should be used fresh or stored

short-term at -20°C [5]
Cellular Models: The compound shows activity across multiple Wnt-driven models including LS174T,

SW620, and COLO205 colorectal cancer cells [5] [4]

Applications in Disease Modeling

CCT251545 has demonstrated efficacy in preclinical cancer models, particularly those driven by Wnt

pathway dysregulation:

Colorectal Cancer: Inhibits growth of APC-mutant human colorectal cancer xenografts with 37.5%

tumor weight reduction at 70 mg/kg oral dosing [6]
WNT-Dependent Tumors: Shows in vivo activity in WNT-dependent tumors with evidence of pathway

modulation [2]
Transcriptional Studies: Useful for exploring CDK8/19-mediated regulation of context-dependent

transcriptional programs beyond Wnt signaling, including STAT1-regulated genes [2] [3]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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